Cas no 2171469-73-9 (2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid)

• Product Name: 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid
• CAS No: 2171469-73-9
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 6547155
• PubChem ID: 165547899
• Update Time: 2025-06-11

2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid
• 2-({5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}formamido)butanoic acid
• EN300-1490220
• 2171469-73-9

• Inchi： 1S/C25H24N2O6/c1-2-21(24(29)30)27-23(28)22-12-11-15(33-22)13-26-25(31)32-14-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-12,20-21H,2,13-14H2,1H3,(H,26,31)(H,27,28)(H,29,30)
• InChI Key： XHZJDDZBZZZINA-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(NC(C(=O)O)CC)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 118Ų

Additional information on 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid

Recent Advances in the Study of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid (CAS: 2171469-73-9)

The compound 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid (CAS: 2171469-73-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique furan-2-yl and fluoren-9-yl structural motifs, serves as a critical intermediate in the synthesis of peptide-based therapeutics and bioactive molecules. Recent studies have explored its potential applications in drug delivery systems, targeted therapy, and as a building block for novel biomaterials.

One of the key areas of research involving this compound is its role in solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) group, a prominent feature of this molecule, is widely used as a protecting group for amino acids during peptide synthesis. Recent advancements have demonstrated the compound's efficacy in improving the yield and purity of synthesized peptides, particularly those with complex structures or post-translational modifications. Researchers have also investigated its stability under various reaction conditions, providing valuable insights for optimizing synthetic protocols.

In addition to its synthetic utility, studies have examined the biological activity of derivatives of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid. Preliminary in vitro assays suggest that certain modifications to its structure can enhance its interaction with specific biological targets, such as enzymes involved in inflammatory pathways or cancer progression. These findings open new avenues for the development of small-molecule inhibitors or modulators based on this chemical scaffold.

Recent publications have also highlighted the compound's potential in the development of smart drug delivery systems. Its amphiphilic nature, derived from the combination of hydrophobic (fluoren-9-yl) and hydrophilic (carboxylic acid) moieties, makes it a promising candidate for designing self-assembling nanocarriers. These systems could improve the solubility and bioavailability of poorly water-soluble drugs, addressing a major challenge in pharmaceutical formulation.

Looking ahead, researchers are focusing on expanding the applications of 2-({5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}formamido)butanoic acid through structural optimization and conjugation with other bioactive molecules. The integration of computational chemistry and high-throughput screening methods is expected to accelerate the discovery of novel derivatives with enhanced properties. As the understanding of this compound's mechanism of action deepens, it is poised to play an increasingly important role in the development of next-generation therapeutics and biomaterials.